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Compound of Interest

Compound Name: 3,5-Dimethylheptane

Cat. No.: B146769

Essential Safety and Handling Guide for 3,5-
Dimethylheptane

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for the handling of 3,5-
Dimethylheptane (CAS No. 926-82-9). Adherence to these guidelines is essential to ensure
personnel safety and mitigate environmental risks.

Quantitative Data Summary

The following table summarizes key quantitative data for 3,5-Dimethylheptane, crucial for safe
handling and experimental planning.
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Property Value Unit Source(s)
Molecular Formula CoH20 - [1112]
Molecular Weight 128.26 g/mol [1][3]
Boiling Point 136 °C [4]

Flash Point 23 °C [4]

Density 0.73 g/cm3 [4]

Vapor Pressure 9.18 mmHg at 25°C [4]

Water Solubility Insoluble - (4]

Hazard Identification and Personal Protective
Equipment (PPE)

3,5-Dimethylheptane is a flammable liquid and vapor that can cause skin irritation.[5] It is also
very toxic to aquatic life with long-lasting effects. The following PPE is mandatory when
handling this chemical:

e Eye and Face Protection:

o Wear chemical safety goggles that meet approved standards.

o If there is a splash hazard, a face shield should be worn in addition to goggles.
» Skin Protection:

o Gloves: Wear chemically resistant gloves. Nitrile or neoprene gloves are recommended for
handling aliphatic hydrocarbons like 3,5-Dimethylheptane.[6][7] Always inspect gloves for
degradation or punctures before use. For incidental contact, thin gauge nitrile gloves
(minimum 4mil) are generally adequate, but for potential immersion or extended contact,
heavier utility-grade gloves should be used.[8][9]

o Lab Coat: A flame-resistant or 100% cotton lab coat is required.[10] Synthetic materials
should be avoided as they can melt onto the skin in a fire.
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o Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.[8]

o Respiratory Protection:

o Handle 3,5-Dimethylheptane in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of vapors.[10][11]

o If a fume hood is not available or if there is a potential for high vapor concentrations, a
NIOSH-approved air-purifying respirator with organic vapor cartridges is necessary.[12]
[13][14]

Operational Plan: Step-by-Step Handling Protocol

3.1. Preparation:

Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand
the SDS for 3,5-Dimethylheptane.

o Assemble PPE: Don all required PPE as outlined in Section 2.

o Prepare Work Area: Ensure the work area, preferably a chemical fume hood, is clean and
uncluttered.[11] Remove all potential ignition sources, including open flames, hot plates, and
spark-producing equipment.[10][15]

o Emergency Equipment: Confirm that a safety shower, eyewash station, and a Class B fire
extinguisher are readily accessible.[8] Have a spill kit rated for flammable liquids available.
[15]

3.2. Handling and Use:

e Grounding and Bonding: When transferring 3,5-Dimethylheptane from a large container (>4
L), use proper bonding and grounding techniques to prevent static electricity buildup, which
can be an ignition source.[10][15]

o Dispensing: Pour or dispense the chemical slowly and carefully to avoid splashing.[15] Keep
containers tightly closed when not in use to minimize vapor release.[10]
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» Heating: Never heat 3,5-Dimethylheptane with an open flame.[10] Use a heating mantle,
steam bath, or another controlled heating source.

3.3. Post-Handling:

Decontamination: Wipe down the work surface and any equipment used with an appropriate
solvent and then clean with soap and water.

PPE Removal: Remove gloves and other disposable PPE, turning them inside out as you
remove them to avoid contaminating your skin. Dispose of them as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan

3,5-Dimethylheptane is a non-halogenated organic solvent and must be disposed of as
hazardous waste.[16][17] Do not pour it down the drain or allow it to evaporate into the
atmosphere.[15][18]

4.1. Waste Collection:

Container: Collect waste 3,5-Dimethylheptane in a designated, properly labeled, and leak-
proof container with a screw-top cap.[17][19] The container must be compatible with the
chemical.

Labeling: Clearly label the waste container with "Hazardous Waste," "Flammable," and the
chemical name "3,5-Dimethylheptane."[19]

Segregation: Do not mix 3,5-Dimethylheptane waste with halogenated solvents, as this will
significantly increase disposal costs.[17][18] Also, avoid contamination with incompatible
materials such as strong oxidizers, acids, or bases.[18]

4.2. Storage of Waste:

o Location: Store the waste container in a designated satellite accumulation area, which
should be a well-ventilated location, such as a flammable storage cabinet.[10]
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o Closure: Keep the waste container tightly closed except when adding waste.[19]
4.3. Final Disposal:

o Arrangement: Arrange for the pickup and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.

Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 3,5-

Dimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146769#personal-protective-equipment-for-handling-
3-5-dimethylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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